Ccris 1270
Overview
Description
Ccris 1270, also known as Ccris 1270, is a useful research compound. Its molecular formula is C99H125N19O25S2 and its molecular weight is 2045.3 g/mol. The purity is usually 95%.
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properties
CAS RN |
88266-67-5 |
|---|---|
Molecular Formula |
C99H125N19O25S2 |
Molecular Weight |
2045.3 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6R)-2-[(2R,3S,4S,5S,6S)-2-[(1R,2S)-2-[[6-amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[[(2R,3S,4S)-5-[[(2S,3R)-1-[2-[4-[4-[3-[3-[bis[[3,4-bis(phenylmethoxy)phenyl]methyl]amino]propyl-methylamino]propylcarbamoyl]-1,3-thiazol-2-yl]-1,3-thiazol-2-yl]ethylamino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-hydroxy-4-methyl-5-oxopentan-2-yl]amino]-1-(1H-imidazol-5-yl)-3-oxopropoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] carbamate |
InChI |
InChI=1S/C99H125N19O25S2/c1-54-77(113-90(116-88(54)102)65(40-75(101)122)108-41-64(100)89(103)128)94(132)115-79(85(66-42-105-53-109-66)141-98-87(83(126)81(124)73(45-119)140-98)142-97-84(127)86(143-99(104)134)82(125)74(46-120)139-97)95(133)110-56(3)80(123)55(2)91(129)114-78(57(4)121)93(131)107-34-32-76-111-68(52-144-76)96-112-67(51-145-96)92(130)106-33-18-35-117(5)36-19-37-118(43-62-28-30-69(135-47-58-20-10-6-11-21-58)71(38-62)137-49-60-24-14-8-15-25-60)44-63-29-31-70(136-48-59-22-12-7-13-23-59)72(39-63)138-50-61-26-16-9-17-27-61/h6-17,20-31,38-39,42,51-53,55-57,64-65,73-74,78-87,97-98,108,119-121,123-127H,18-19,32-37,40-41,43-50,100H2,1-5H3,(H2,101,122)(H2,103,128)(H2,104,134)(H,105,109)(H,106,130)(H,107,131)(H,110,133)(H,114,129)(H,115,132)(H2,102,113,116)/t55-,56+,57+,64-,65-,73-,74+,78-,79-,80-,81+,82+,83-,84-,85-,86-,87-,97+,98-/m0/s1 |
InChI Key |
KYYQSAMPTLGNIQ-CIGKBZFWSA-N |
Isomeric SMILES |
CC1=C(N=C(N=C1N)[C@H](CC(=O)N)NC[C@@H](C(=O)N)N)C(=O)N[C@@H]([C@H](C2=CN=CN2)O[C@H]3[C@H]([C@H]([C@@H]([C@@H](O3)CO)O)O)O[C@@H]4[C@H]([C@H]([C@@H]([C@H](O4)CO)O)OC(=O)N)O)C(=O)N[C@H](C)[C@H]([C@H](C)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O |
SMILES |
CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O |
Canonical SMILES |
CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O |
Other CAS RN |
88266-67-5 |
synonyms |
liblomycin libromycin N(1)-(3-((3-(bis((3,4-bis(phenylmethoxy)phenyl)methyl)amino)propyl)methylamino)propyl)bleomycinamide NK 313 NK313 |
Origin of Product |
United States |
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